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Abstract

Sphaerobioside, a naturally occurring isoflavonoid glycoside, has been identified as a
secondary metabolite in several plant species, notably Eriosema tuberosum. This technical
guide provides a comprehensive overview of the discovery, history, and known biological
activities of Sphaerobioside. It includes a summary of its chemical properties, a review of its
reported anti-inflammatory, antioxidant, antimicrobial, and anticancer characteristics, and a
discussion of its potential mechanisms of action, including the inhibition of key signaling
pathways. This document aims to serve as a foundational resource for researchers interested
in the therapeutic potential of Sphaerobioside.

Introduction

Natural products have long been a valuable source of novel therapeutic agents.
Sphaerobioside is an isoflavonoid glycoside that has garnered interest for its diverse
biological activities. This guide synthesizes the available scientific information on
Sphaerobioside, with a focus on its discovery, chemical nature, and pharmacological
properties.

Discovery and History
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Sphaerobioside has been reported in the plant Eriosema tuberosum. While the definitive
original publication detailing its initial isolation and characterization is not readily available in
the public domain, its presence in this plant species is documented in chemical databases. The
PubChem database entry for Sphaerobioside (CID 76315025) was created on July 29, 2014,
indicating its recognition as a distinct chemical entity around that time. It is also known to be
present in other plant species such as Baptisia sphaerocarpa, Sphaerophysa salsula,
Sphaeranthus indicus, and Sphaeranthus africanus.

Chemical Properties
Sphaerobioside is characterized by the following properties:

¢ |[UPAC Name: 5-hydroxy-3-(4-hydroxyphenyl)-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-
[[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-ylJoxymethylloxan-2-ylJoxychromen-4-
one[1]

e Molecular Formula: C27H30014[1]
e Molecular Weight: 578.52 g/mol [1]

o Chemical Class: Isoflavonoid glycoside, a subclass of flavonoids within the broader category
of polyketides[1].

Table 1: Physicochemical Properties of Sphaerobioside
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Property Value Source
PubChem CID 76315025 [1]
Molecular Formula C27H30014 [1]
Molecular Weight 578.52 g/mol [1]

5-hydroxy-3-(4-
hydroxyphenyl)-7-
[(2S,3R,4S,5S,6R)-3,4,5-
trihydroxy-6-

IUPAC Name [1]
[[(2R,3R,4R,5R,6S)-3,4,5-
trihydroxy-6-methyloxan-2-
ylJoxymethyl]oxan-2-

ylJoxychromen-4-one

Biological Activities and Mechanism of Action

Sphaerobioside has been reported to exhibit a range of biological activities, suggesting its
potential as a lead compound for drug development.

Anti-inflammatory Activity

Sphaerobioside is known to possess anti-inflammatory properties. Its proposed mechanism of
action involves the inhibition of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory
response pathway. Furthermore, it has been observed to suppress the activation of nuclear
factor-kappa B (NF-kB), a transcription factor that plays a central role in regulating
inflammatory and immune responses.

Anticancer Activity

The compound has demonstrated anticancer characteristics, including the ability to induce
apoptosis (programmed cell death) and inhibit cell proliferation in various cancer cell lines. The
specific cell lines and the quantitative measures of this activity (e.g., ICso values) are not
detailed in the readily available literature.

Antioxidant and Antimicrobial Properties

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Sphaerobioside
https://pubchem.ncbi.nlm.nih.gov/compound/Sphaerobioside
https://pubchem.ncbi.nlm.nih.gov/compound/Sphaerobioside
https://pubchem.ncbi.nlm.nih.gov/compound/Sphaerobioside
https://www.benchchem.com/product/b600713?utm_src=pdf-body
https://www.benchchem.com/product/b600713?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sphaerobioside is also reported to have antioxidant and antimicrobial activities, though
specific details and quantitative data from experimental studies are limited in the public domain.

Neuroprotective Potential

Preliminary evidence suggests that Sphaerobioside may have neuroprotective qualities. In
animal models of Alzheimer's disease, it has shown promise in enhancing cognitive function.

Experimental Protocols

Detailed experimental protocols for the isolation, characterization, and biological evaluation of
Sphaerobioside are not extensively described in the currently accessible scientific literature.
However, a general workflow for the isolation of such a compound from a plant source can be
inferred.
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A generalized workflow for the isolation and characterization of Sphaerobioside.

Signaling Pathways
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Based on the reported mechanisms of action, Sphaerobioside is implicated in the modulation

of the NF-kB signaling pathway, a critical regulator of inflammation.
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Proposed inhibitory action of Sphaerobioside on the NF-kB signaling pathway.

Conclusion and Future Directions

Sphaerobioside is a promising natural product with a range of reported biological activities
that warrant further investigation. While its discovery and chemical properties are established,
there is a notable lack of publicly available, detailed experimental data, including quantitative
biological activity and comprehensive mechanistic studies. Future research should focus on the
full characterization of its pharmacological profile, including in vivo efficacy and safety studies.
Elucidation of its structure-activity relationships could also guide the synthesis of novel
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derivatives with enhanced therapeutic potential. The information presented in this guide
provides a foundation for such future research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Sphaerobioside | C27H30014 | CID 76315025 - PubChem [pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Sphaerobioside: A Technical Guide to its Discovery,
Chemistry, and Biological Activities]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b600713#sphaerobioside-discovery-and-history]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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